Cas no 2091104-70-8 (ethyl 3-aminopyrazolo1,5-apyridine-5-carboxylate)

• Product Name: ethyl 3-aminopyrazolo1,5-apyridine-5-carboxylate
• CAS No: 2091104-70-8
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 5655035
• PubChem ID: 131253418
• Update Time: 2025-05-20

ethyl 3-aminopyrazolo1,5-apyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-aminopyrazolo[1,5-a]pyridine-5-carboxylate
• EN300-27728985
• 2091104-70-8
• ethyl 3-aminopyrazolo1,5-apyridine-5-carboxylate

• Inchi： 1S/C10H11N3O2/c1-2-15-10(14)7-3-4-13-9(5-7)8(11)6-12-13/h3-6H,2,11H2,1H3
• InChI Key： YOGJSBYTNWWNQR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CN2C(=C(C=N2)N)C=1)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.6Ų

Additional information on ethyl 3-aminopyrazolo1,5-apyridine-5-carboxylate

Ethyl 3-Aminopyrazolo[1,5-a]Pyridine-5-Carboxylate: A Comprehensive Overview

Ethyl 3-aminopyrazolo[1,5-a]pyridine-5-carboxylate, also known by its CAS number 2091104-70-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazolo[1,5-a]pyridine core with an ethyl carboxylate group and an amino substituent. The pyrazolo[1,5-a]pyridine framework is a bicyclic heterocycle that has been extensively studied due to its potential applications in drug design and as a building block for advanced materials.

The synthesis of ethyl 3-aminopyrazolo[1,5-a]pyridine-5-carboxylate typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient pathways for the preparation of this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. These developments highlight the importance of optimizing synthetic routes to meet the growing demand for this compound in various industries.

One of the most promising applications of ethyl 3-aminopyrazolo[1,5-a]pyridine-5-carboxylate lies in its role as an intermediate in pharmaceutical research. The amino group and carboxylate ester functionalities make it highly versatile for further chemical modifications. For example, the amino group can be exploited for nucleophilic substitutions or amidations, while the carboxylate ester can undergo hydrolysis to yield the corresponding acid or other derivatives. These properties make it an ideal candidate for exploring new drug candidates targeting various therapeutic areas.

Recent studies have also focused on the electronic properties of ethyl 3-aminopyrazolo[1,5-a]pyridine-5-carboxylate. The presence of nitrogen atoms in the heterocyclic ring contributes to its aromaticity and electron-withdrawing effects, which are critical for applications in optoelectronic materials. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. Preliminary results suggest that this compound could enhance device performance by improving charge transport properties and emission efficiency.

In addition to its chemical applications, ethyl 3-aminopyrazolo[1,5-a]pyridine-5-carboxylate has shown promise in analytical chemistry as a chiral selector in chromatographic separations. The stereochemical properties of this compound enable it to interact selectively with enantiomeric pairs, making it a valuable tool for resolving racemic mixtures. This application underscores its versatility across multiple disciplines within the chemical sciences.

The latest research on ethyl 3-aminopyrazolo[1,5-a]pyridine-5-carboxylate has also explored its biological activity. Studies have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. While further investigation is needed to establish its pharmacokinetic profile and toxicity, these findings open up new avenues for exploring its potential as a therapeutic agent.

In conclusion, ethyl 3-aminopyrazolo[1,5-a]pyridine-5-carboxylate is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and functional groups make it a valuable building block for developing new drugs, advanced materials, and analytical tools. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in both academic and industrial settings.